Cas no 91900-30-0 (3-(4-CHLORO-3-METHYLPHENOXY)PROPANOIC ACID)

• Product Name: 3-(4-CHLORO-3-METHYLPHENOXY)PROPANOIC ACID
• CAS No: 91900-30-0
• MF: C₁₀H₁₁ClO₃
• MW: 215
• MDL: MFCD04037333
• CID: 3031564
• Update Time: 2025-10-22

3-(4-CHLORO-3-METHYLPHENOXY)PROPANOIC ACID Chemical and Physical Properties

Names and Identifiers

• 3-(4-CHLORO-3-METHYLPHENOXY)PROPANOIC ACID

• MDL： MFCD04037333
• Inchi： InChI=1S/C10H11ClO3/c1-7-6-8(2-3-9(7)11)14-5-4-10(12)13/h2-3,6H,4-5H2,1H3,(H,12,13)
• InChI Key： FFOVYPZWPLFBCO-UHFFFAOYSA-N
• SMILES： Cc1cc(ccc1Cl)OCCC(=O)O

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 329.3±27.0 °C at 760 mmHg
• Flash Point: 152.9±23.7 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

3-(4-CHLORO-3-METHYLPHENOXY)PROPANOIC ACID Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives 3-phenoxypropionic acids

Additional information on 3-(4-CHLORO-3-METHYLPHENOXY)PROPANOIC ACID

Research Brief on 3-(4-CHLORO-3-METHYLPHENOXY)PROPANOIC ACID (CAS: 91900-30-0): Recent Advances and Applications

3-(4-Chloro-3-methylphenoxy)propanoic acid (CAS: 91900-30-0) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have explored its potential as a bioactive molecule, particularly in the context of enzyme inhibition and metabolic regulation. This research brief synthesizes the latest findings on its synthesis, mechanism of action, and therapeutic applications, providing a comprehensive overview for professionals in the field.

Recent advancements in synthetic chemistry have enabled more efficient production of 3-(4-chloro-3-methylphenoxy)propanoic acid, with improved yields and purity. A 2023 study published in the Journal of Medicinal Chemistry detailed a novel catalytic method that reduces byproduct formation, enhancing its suitability for pharmaceutical applications. The compound's structural features, including the chloro-methylphenoxy moiety, have been identified as critical for its bioactivity, particularly in modulating inflammatory pathways.

In pharmacological research, 3-(4-chloro-3-methylphenoxy)propanoic acid has demonstrated promising inhibitory effects on key enzymes involved in lipid metabolism. A preclinical study highlighted its potential as a modulator of PPAR-γ (Peroxisome Proliferator-Activated Receptor Gamma), suggesting applications in metabolic disorders such as diabetes and obesity. Further in vitro studies have shown dose-dependent anti-inflammatory effects, positioning it as a candidate for developing novel anti-inflammatory agents.

The compound's safety profile and pharmacokinetics have also been under investigation. Recent toxicological assessments indicate a favorable safety margin at therapeutic doses, with minimal off-target effects. However, further in vivo studies are required to fully elucidate its metabolic pathways and long-term effects. These findings underscore the compound's potential as a versatile scaffold for drug development, warranting continued research and investment.

In conclusion, 3-(4-chloro-3-methylphenoxy)propanoic acid (CAS: 91900-30-0) represents a promising candidate for therapeutic development, with recent studies highlighting its synthetic accessibility, bioactivity, and safety. Future research should focus on optimizing its pharmacological properties and exploring its potential in clinical settings. This brief serves as a valuable resource for researchers and industry professionals seeking to stay abreast of developments in this area.